Cas no 1379313-03-7 (2-(4-chloro-3-fluorophenyl)-3-methylbutan-2-ol)

• Product Name: 2-(4-chloro-3-fluorophenyl)-3-methylbutan-2-ol
• CAS No: 1379313-03-7
• MF: C₁₁H₁₄ClFO
• MW: 216.679666042328
• MDL: MFCD20528546
• CID: 5150237
• Update Time: 2026-03-03

2-(4-chloro-3-fluorophenyl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-fluorophenyl)-3-methylbutan-2-ol
• Benzenemethanol, 4-chloro-3-fluoro-α-methyl-α-(1-methylethyl)-

• MDL： MFCD20528546
• Inchi： 1S/C11H14ClFO/c1-7(2)11(3,14)8-4-5-9(12)10(13)6-8/h4-7,14H,1-3H3
• InChI Key： CPMGMDSYWDWVAG-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(Cl)C(F)=C1)(O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 2-(4-chloro-3-fluorophenyl)-3-methylbutan-2-ol

Comprehensive Overview of 2-(4-chloro-3-fluorophenyl)-3-methylbutan-2-ol (CAS No. 1379313-03-7)

2-(4-chloro-3-fluorophenyl)-3-methylbutan-2-ol (CAS No. 1379313-03-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl and methylbutanol structural motifs, is widely studied for its potential applications in drug synthesis and material science. Its molecular formula, C₁₁H₁₄ClFO, highlights its versatility as a building block in organic chemistry.

In recent years, the demand for fluorinated compounds like 2-(4-chloro-3-fluorophenyl)-3-methylbutan-2-ol has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including potential therapeutics for neurological disorders. The compound's chloro-fluoro substitution pattern is a key feature that contributes to its reactivity and binding affinity in molecular interactions.

From an industrial perspective, CAS No. 1379313-03-7 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader trend of sustainable pharmaceuticals, a topic frequently searched by professionals and students alike.

The compound's methylbutanol moiety also makes it a candidate for studying steric effects in chemical reactions. Steric hindrance is a critical factor in drug design, as it influences molecular conformation and interaction with biological targets. This aspect is particularly relevant to researchers investigating structure-activity relationships (SAR), a hot topic in medicinal chemistry.

Another area of interest is the compound's potential role in agrochemical innovation. Given the increasing need for crop protection solutions, 2-(4-chloro-3-fluorophenyl)-3-methylbutan-2-ol could serve as a precursor for novel pesticides or herbicides. Its halogenated aromatic structure is often associated with bioactive properties, making it a valuable subject for agricultural research.

In analytical chemistry, CAS No. 1379313-03-7 is frequently analyzed using techniques like HPLC, NMR, and mass spectrometry. These methods are essential for purity assessment and structural elucidation, ensuring the compound meets stringent quality standards. The rise of AI-driven analytical tools has further streamlined this process, a trend widely searched by lab professionals.

For those exploring custom synthesis or scale-up processes, understanding the compound's physicochemical properties—such as solubility, melting point, and stability—is crucial. Data on these parameters are often sought after in academic and industrial forums, reflecting the compound's practical relevance.

In summary, 2-(4-chloro-3-fluorophenyl)-3-methylbutan-2-ol (CAS No. 1379313-03-7) is a multifaceted compound with promising applications across multiple scientific disciplines. Its study not only advances fundamental chemistry but also addresses contemporary challenges in drug development, sustainability, and agrochemical design.